Cas no 76792-94-4 (3-Hydroxy-4',5,7-trimethoxyflavanone)

• Product Name: 3-Hydroxy-4',5,7-trimethoxyflavanone
• CAS No: 76792-94-4
• MF: C₁₈H₁₈O₆
• MW: 330.331925868988
• CID: 836878
• PubChem ID: 11659941
• Update Time: 2025-06-17

3-Hydroxy-4',5,7-trimethoxyflavanone Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)chroman-4-one
• 5,7,4'-Tri-O-methylaromadendrin
• 3-HYDROXY-4',5,7-TRIMETHOXYFLAVANONE
• [ "3-Hydroxy-5", "7", "4'-trimethoxyflavanone" ]
• 4H-1-Benzopyran-4-one, 2,3-dihydro-3-hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)-, (2R-trans)-
• (2R,3R)-2,3-Dihydro-3-hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• B0005-151274
• 76792-94-4
• BDA79294
• 5,7,4'-trimethoxydihydroflavonol
• 2-methacryloyloxyethylphosphorylcholine
• AKOS022184845
• A865415
• 3-hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one
• 3-Hydroxy-5
• 3-Hydroxy-4',5,7-trimethoxyflavanone

• Inchi： 1S/C18H18O6/c1-21-11-6-4-10(5-7-11)18-17(20)16(19)15-13(23-3)8-12(22-2)9-14(15)24-18/h4-9,17-18,20H,1-3H3
• InChI Key： WXOQEHYPPLFAFZ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C(C1C1C=CC(=CC=1)OC)O)=O)OC)OC

Computed Properties

• Exact Mass: 330.11033829g/mol
• Monoisotopic Mass: 330.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 502.9±50.0 °C at 760 mmHg
• Flash Point: 257.9±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3-Hydroxy-4',5,7-trimethoxyflavanone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone